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Compound of Interest

Compound Name: 2,3-Dichlorobutane

Cat. No.: B3429650

Halogenated Butanes as Refrigerants

Halogenated butanes have been historically used as refrigerants in various cooling systems.
Their thermodynamic properties make them suitable for vapor compression cycles. However,
due to environmental concerns, many of the early-generation refrigerants have been phased
out. Research now focuses on hydrofluorocarbons (HFCs) and hydrofluoroolefins (HFOs) with
lower environmental impact.

Comparison of Halogenated Butane Refrigerants and Alternatives
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Experimental Protocol for Refrigerant Performance Testing

The performance of a refrigerant is typically evaluated in a vapor compression refrigeration
system. The key components of the experimental setup include a compressor, a condenser, an
evaporator, and a throttle valve.[4]

o System Setup: The refrigerant is charged into a test rig. Water is commonly used as the heat
load and heat sink medium in the evaporator and condenser, respectively.[4]

 Instrumentation: Thermocouples and pressure transducers are installed at the inlet and
outlet of each component to measure temperature and pressure. A flow meter is placed in
the liquid line to measure the refrigerant mass flow rate.[5][6]
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o Data Acquisition: A data acquisition system is used to record the temperature, pressure, and

flow rate data.[6]

o Performance Calculation: The coefficient of performance (COP) is calculated as the ratio of
the cooling capacity (heat absorbed in the evaporator) to the compressor work input. The
cooling capacity is determined from the mass flow rate and the enthalpy change of the

refrigerant across the evaporator.[7]

Refrigerant Performance Testing Workflow

Operate System until Record Temperature, Pressure, Calculate Cooling Capacity Analyze Results
Steady State is Reached and Mass Flow Rate and COP Y’

Set Operating Conditions
(Compressor Speed, Temperatures)

Charge Refrigerant

PU Foam Characterization Workflow

Determine Closed-Cell Content
(ASTM D6226)

Measure Compressive Strength

> (ASTM D1621)
Prepare PU Foam Sample Analyze Foam Properties
| —»
"™ Measure Thermal Conductivity
(ASTM C518)

Measure Density
(ASTM D1622)
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Free Radical Chlorination of Butane

Initiation:
Cl2 + UV light -> 2 Cle

'

Propagation Step 1:
CH3CH2CH2CH3 + Cle -> «CH2CH2CH2CH3 (1°) + HCI
CH3CH2CH2CH3 + Cls -> CH3CH<CH2CH3 (2°) + HCI

l

Propagation Step 2:
*CH2CH2CH2CH3 + CI2 -> CH3CH2CH2CH2Cl + Cl-
CH3CH+CH2CH3 + Cl2 -> CH3CHCICH2CH3 + Cl-

'

Termination:

2 Cle > CI2

2 R -> R-R
Re + Cls -> R-Cl

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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